2-((4-Fluorophenyl)thio)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H16F4N4OS/c18-12-1-3-13(4-2-12)27-10-16(26)25-7-5-24(6-8-25)15-9-14(17(19,20)21)22-11-23-15/h1-4,9,11H,5-8,10H2
• InChI Key: IHTWYXZUUPEDQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)C(F)(F)F)C(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C17H16F4N4OS
• Molecular Weight: 400.4 g/mol

Description

2-((4-Fluorophenyl)thio)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H16F4N4OS and its molecular weight is 400.4. The purity is usually 95%.
BenchChem offers high-quality 2-((4-Fluorophenyl)thio)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-Fluorophenyl)thio)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitumor Activity

• Antimicrobial Activity : Compounds structurally similar to the one have been synthesized and evaluated for antimicrobial activity. Specifically, derivatives like 2-(substituted phenyl)-2-oxoethyl 4-(pyrimidin-2-yl)piperazin-1-carbodithiodate showed high antimicrobial activity against multiple microorganism strains (Yurttaş et al., 2016).
• Antitumor Evaluation : Similarly, 2,4,6-trisubstituted pyrimidine derivatives containing benzothiazole moieties, which are structurally related to the compound of interest, demonstrated significant antitumor activities against various cancer cells, including human esophageal and liver cancer cells (Li et al., 2020).

Synthesis and Characterization

• Microwave-Assisted Synthesis : Research has been conducted on microwave-assisted synthesis of similar compounds, focusing on piperidine containing pyrimidine imines and thiazolidinones, which highlights an efficient synthesis method that could be applicable to the compound (Merugu, Ramesh, & Sreenivasulu, 2010).
• Characterization of Novel Derivatives : The characterization of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety provides insights into the structural properties and potential applications of such compounds (Bhat et al., 2018).

Pesticidal Activities

Research indicates the potential use of related compounds in pest control. For example, studies on thiazole derivatives show promising larvicidal and fungicidal activities, which could imply similar applications for the compound (Choi et al., 2015).

Synthesis for Medical Applications

The compound's structural relatives have been synthesized for specific medical applications, such as inhibitors for tyrosine kinase activity in cancer treatment (Zhang, Huang, & Huang, 2005).